Cas no 76093-33-9 ((4r)-5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid)

(4r)-5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid structure

76093-33-9 structure

Product Name:(4r)-5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid

CAS No:76093-33-9

MF:C₁₆H₁₆N₂O₆

MW:332.308044433594

MDL:MFCD09952191

CID:560933

PubChem ID:748472

Update Time:2025-04-19

(4r)-5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, 3-methyl ester, (4R)-
- (R)-(-)-1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid Monomethyl Ester
- (R)-5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid
- 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, 3-methyl ester, (4R...
- (-)-(R)-1,4-dihydro-2,6-dimethyl-5-methoxycarbonyl-4-(3-nitrophenyl)pyridine-3-carboxylic acid
- (4R)-1,4-dihydro-2,6-dimethyl-3-methyloxycarbonyl-4-(3-nitrophenyl)-pyridine-5-carboxylic acid
- (4R)-1,4-dihydro-2,6-dimethyl-5-methoxycarbonyl-4-(3-nitrophenyl)pyridine-3-carboxylic acid
- (4r)-5-(methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid
- (R)-(-)-1,4-dihydro-2,6-dimethyl-4-(3-n
- AC1Q5YKR
- CTK5E2458
- (4R)-5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid
- (4r)-1,4-dihydr
- SCHEMBL4654952
- (4R)-1,4-dihydro-2,6-dimethyl-3-methyloxycarbonyl-4-(3-nitrophenyl) pyridine-5-carboxylic acid
- P10856
- 76093-33-9
- DTXSID20353702
- A838606
- (R)-2,6-dimethyl-3-carbomethoxy-4-(3-nitrophenyl)-5-carboxy-1,4-dihydropyridine
- AKOS025287487
- (R)-5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylicacid
- DS-9584
- C16H16N2O6
- JPXPPUOCSLMCHK-CQSZACIVSA-N
- AMY34439
- CS-0053182
- MFCD09952191
- NS00116247
- (R)-5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid
- (4r)-5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid
- MDL： MFCD09952191
- Inchi： 1S/C16H16N2O6/c1-8-12(15(19)20)14(13(9(2)17-8)16(21)24-3)10-5-4-6-11(7-10)18(22)23/h4-7,14,17H,1-3H3,(H,19,20)/t14-/m1/s1
- InChI Key： JPXPPUOCSLMCHK-CQSZACIVSA-N
- SMILES： O(C)C(C1=C(C)NC(C)=C(C(=O)O)[C@H]1C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 331.09305
Monoisotopic Mass: 332.10083623g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 631
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 121

Experimental Properties

Density: 1.345
Boiling Point: 505°C at 760 mmHg
Flash Point: 259.2°C
Refractive Index: 1.587
PSA: 121.6
LogP: 2.93920

(4r)-5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid Pricemore >>

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